N1-(5-chloro-2-cyanophenyl)-N2-(2-morpholino-2-(p-tolyl)ethyl)oxalamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N1-(5-chloro-2-cyanophenyl)-N2-(2-morpholino-2-(p-tolyl)ethyl)oxalamide is a chemical compound that has been widely researched in the scientific community for its potential applications in various fields.
Scientific Research Applications
Synthesis and Complexation
Synthesis and Complexation with Palladium(II) and Mercury(II) :
- N-{2-(4-Methoxyphenyltelluro)ethyl}morpholine (L1) and bis{2-(N-morpholino)ethyl}telluride (L2) were synthesized and used to form complexes with Palladium(II) and Mercury(II). The structures of these complexes were characterized, indicating coordination through Te only in the case of L1 and L2. The geometry of palladium in these complexes was determined to be square planar (Singh et al., 2000).
Rhodium(III) Complexes for Catalytic Applications :
- N-{2-(Arylseleno/telluro)ethyl}morpholine was synthesized and used to form complexes with Rhodium(III). These complexes were found to be efficient catalysts for the transfer hydrogenation reaction of ketones, demonstrating significant catalytic activity (Singh et al., 2010).
Biological and Medicinal Applications
- Orally Bioavailable KCNQ2 Potassium Channel Opener :
- (S)-N-[1-(3-Morpholin-4-ylphenyl)ethyl]-3-phenylacrylamide was synthesized and identified as an orally bioavailable KCNQ2 potassium channel opener with significant activity in a cortical spreading depression model of migraine, demonstrating its potential therapeutic application (Wu et al., 2003).
Molecular Synthesis and Structural Analysis
- Novel Synthetic Approaches :
- A novel synthetic approach to N1-(2-carboxyaryl)-N2-(aryl or H)oxalamides was developed, indicating a methodological advancement in the synthesis of anthranilic acid derivatives and oxalamides. This showcases the compound's relevance in synthetic chemistry and potential application in material science or pharmaceuticals (Mamedov et al., 2016).
properties
IUPAC Name |
N'-(5-chloro-2-cyanophenyl)-N-[2-(4-methylphenyl)-2-morpholin-4-ylethyl]oxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H23ClN4O3/c1-15-2-4-16(5-3-15)20(27-8-10-30-11-9-27)14-25-21(28)22(29)26-19-12-18(23)7-6-17(19)13-24/h2-7,12,20H,8-11,14H2,1H3,(H,25,28)(H,26,29) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZRHDCVJOIVCIRQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(CNC(=O)C(=O)NC2=C(C=CC(=C2)Cl)C#N)N3CCOCC3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H23ClN4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
426.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.